Cas no 1206248-90-9 (Methyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate)

• Product Name: Methyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate
• CAS No: 1206248-90-9
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4685560
• Update Time: 2025-05-21

Methyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate
• AVXWKRQPFKPVOW-UHFFFAOYSA-N
• imidazo[1,2-a]pyridine-2-carboxylic acid,6-chloro-,methyl ester
• BBL032469
• STL146799
• SBB074250
• methyl 6-chloro-4-hydroimidazo[1,2-a]pyridine-2-carboxylate
• Methyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate

• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)7-5-12-4-6(10)2-3-8(12)11-7/h2-5H,1H3
• InChI Key： AVXWKRQPFKPVOW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C(=O)OC)=CN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 43.6

Additional information on Methyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate

Recent Advances in the Study of Methyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate (CAS: 1206248-90-9)

Methyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate (CAS: 1206248-90-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting various disease pathways. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

The compound's structural features, including the imidazo[1,2-a]pyridine core and the chloro and ester functional groups, make it a versatile scaffold for further chemical modifications. Recent synthetic methodologies have focused on optimizing the yield and purity of Methyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that improved the efficiency of its synthesis while minimizing waste generation.

In terms of biological activity, Methyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate has been investigated as a precursor for compounds with potential anticancer and anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited promising inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. Additionally, its role in modulating inflammatory pathways has been explored, with some derivatives showing significant reduction in pro-inflammatory cytokine production in preclinical models.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. A 2024 publication in Drug Metabolism and Disposition highlighted that Methyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate derivatives demonstrated favorable absorption and distribution profiles in animal models, suggesting their potential for further development as oral therapeutics. However, challenges such as hepatic clearance and potential drug-drug interactions remain areas of active investigation.

Looking ahead, the future research directions for Methyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate include the development of more potent and selective derivatives, as well as the exploration of its applications in targeted drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. This compound continues to be a valuable asset in the toolkit of medicinal chemists, offering diverse opportunities for innovation in drug design and development.